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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols and guidelines for the use of phospho-TAK1
(Thr187) antibody in immunofluorescence applications. The phosphorylation of TAK1 at
Threonine 187 is a critical activation event in response to various stimuli, including cytokines
like IL-1 and TGF-[3, making this antibody a valuable tool for studying inflammatory responses,
developmental processes, and disease pathogenesis.

Introduction

Transforming growth factor-p-activated kinase 1 (TAK1), also known as MAP3K7, is a
serine/threonine kinase that plays a central role in multiple signaling pathways, including the
NF-kB and MAPK pathways.[1][2][3] Activation of TAKL1 is initiated by a variety of upstream
signals, such as TGF-3, bone morphogenetic protein (BMP), and pro-inflammatory cytokines
like interleukin-1 (IL-1) and tumor necrosis factor (TNF).[1][2] A key step in TAK1 activation is
its autophosphorylation at Threonine 187 (Thr187) within the activation loop. This
phosphorylation event is crucial for its kinase activity and subsequent downstream signaling to
MKK4, MKK3/6, and IKK, leading to the activation of JNK, p38 MAPK, and NF-kB, respectively.

The phospho-TAK1 (Thrl87) antibody specifically recognizes this activated form of TAK1,
allowing for the visualization of its subcellular localization and activation status within cells and
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tissues. This is particularly useful for researchers investigating signaling pathways involved in
immunity, inflammation, apoptosis, and development.

Data Presentation

Antibody Specifications

Feature Description

Target Phospho-TAK1 (Threonine 187)
Host Species Rabbit

Clonality Polyclonal or Monoclonal

Synthetic phosphopeptide corresponding to
Immunogen . .
residues surrounding Thr187 of human TAK1.

Specificit Detects endogenous levels of TAK1 only when
ecifici
P Y phosphorylated at Threonine 187.

Species Reactivit Human, Mouse, Rat. Other species may be
ecies Reactivi
P y predicted based on sequence homology.

Typically supplied in a buffer containing glycerol
Storage and should be stored at -20°C. Avoid repeated

freeze-thaw cycles.

Signaling Pathway

The following diagram illustrates the central role of TAK1 phosphorylation at Thr187 in
response to upstream stimuli and its subsequent activation of downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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